Cas no 921117-57-9 (ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 921117-57-9
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 5910701
• PubChem ID: 4442378
• Update Time: 2025-10-22

ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(aminocarbonyl)-2-[(2,2-diphenylacetyl)amino]-4,7-dihydro-, ethyl ester
• ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• AKOS024604285
• F1298-0052
• 921117-57-9
• ethyl 3-carbamoyl-2-[(2,2-diphenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C25H25N3O4S/c1-2-32-25(31)28-14-13-18-19(15-28)33-24(21(18)22(26)29)27-23(30)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,20H,2,13-15H2,1H3,(H2,26,29)(H,27,30)
• InChI Key： OYVFGFSZPAVQSB-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(N)=O)=C(NC(C(C3=CC=CC=C3)C3=CC=CC=C3)=O)SC1=2

Computed Properties

• Exact Mass: 463.15657746g/mol
• Monoisotopic Mass: 463.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 662.7±55.0 °C(Predicted)
• pka: 13.08±0.20(Predicted)

Additional information on ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Introduction to Ethyl 3-Carbamoyl-2-(2,2-Diphenylacetamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS No. 921117-57-9)

Ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 921117-57-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is C₃₀H₂₈N₄O₄S. The compound consists of a thienopyridine core with additional functional groups such as an ethyl ester, a carbamoyl group, and a diphenylacetamido moiety. These structural elements contribute to its diverse chemical and biological properties.

The synthesis of ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate typically involves a multi-step process. One common approach is to start with the preparation of the thienopyridine core through a cyclization reaction. Subsequent functionalization steps include the introduction of the ethyl ester group via esterification and the attachment of the diphenylacetamido moiety through amide formation. The carbamoyl group can be introduced through a reaction with an appropriate isocyanate or urea derivative.

In terms of biological activities, recent studies have highlighted the potential of ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate as a promising candidate for various therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been shown to exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an anticancer agent. Studies have demonstrated that ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for further drug development efforts in oncology.

The pharmacokinetic properties of ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate have also been studied to assess its suitability for clinical applications. Preclinical data indicate that it exhibits favorable absorption and distribution profiles in animal models. Additionally, its metabolic stability and excretion pathways have been characterized to ensure optimal therapeutic efficacy and safety.

To further enhance its therapeutic potential and address any limitations in bioavailability or stability, researchers are exploring various prodrug strategies and drug delivery systems. For example, nanoparticle formulations and liposomal encapsulation techniques are being investigated to improve the solubility and targeted delivery of this compound to specific tissues or organs.

In conclusion, ethyl 3-carbamoyl-2-(2,2-diphenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 921117-57-9) represents a promising molecule with diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more studies are conducted and new data become available, this compound may play a significant role in the development of novel treatments for various diseases.